3-cyclobutyl-2-oxopyrrolidine-3-carbonitrile
Overview
Description
3-Cyclobutyl-2-oxopyrrolidine-3-carbonitrile, or 3-COPCN, is a versatile chemical compound that has been studied for its many industrial, medical, and research applications. It is a cyclic nitrile derivative of 2-oxopyrrolidine, which has a unique cyclobutyl ring structure. 3-COPCN is a colorless, odorless, and relatively stable compound that has been used in a variety of synthetic processes. It is also widely used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. In addition, 3-COPCN has been studied for its potential therapeutic applications and its biochemical and physiological effects.
Scientific Research Applications
3-COPCN has a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It has also been used as a model compound for studying the reaction of cyclobutyl rings with other molecules. In addition, 3-COPCN has been used in the synthesis of a variety of biologically active compounds, such as antibiotics, antivirals, and anticancer agents.
Mechanism of Action
The mechanism of action of 3-COPCN is not well-understood. However, it is believed that the cyclobutyl ring structure of 3-COPCN allows it to interact with other molecules in a unique way. The cyclobutyl ring is able to form hydrogen bonds with other molecules, which allows it to bind to them and alter their structure. This can lead to a variety of effects, such as the inhibition of enzyme activity or the activation of certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-COPCN are not well-understood. However, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, and to activate certain biochemical pathways, such as the MAPK/ERK pathway. In addition, 3-COPCN has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of 3-COPCN for laboratory experiments is its relatively stable structure. This allows it to be used in a variety of synthetic processes and to be used as a reagent in organic synthesis and as a catalyst in polymerization reactions. However, 3-COPCN is a relatively expensive compound, which can limit its use in laboratory experiments. In addition, 3-COPCN can be toxic in high concentrations, which can limit its use in certain experiments.
Future Directions
The potential future directions for 3-COPCN are numerous. For example, further research could be conducted to determine its mechanism of action and its biochemical and physiological effects. In addition, further research could be conducted to determine its potential therapeutic applications, such as its potential use as an antibiotic or antiviral. Finally, further research could be conducted to determine its potential use as a catalyst in organic synthesis and polymerization reactions.
Synthesis Methods
3-COPCN can be synthesized using a variety of methods. One of the most common methods is the synthesis of 3-COPCN from 2-oxopyrrolidine and cyclobutyl bromide. First, 2-oxopyrrolidine is reacted with cyclobutyl bromide in the presence of a base, such as potassium hydroxide, to form a cyclobutyl-2-oxopyrrolidine intermediate. This intermediate is then reacted with carbonitrile in the presence of a base, such as sodium hydroxide, to form 3-COPCN. Other methods for the synthesis of 3-COPCN include the reaction of 2-oxopyrrolidine and cyclobutyl bromide with an aqueous solution of sodium nitrite, the reaction of 2-oxopyrrolidine and cyclobutyl bromide with an aqueous solution of sodium nitrite and sodium hydroxide, and the reaction of 2-oxopyrrolidine and cyclobutyl bromide with an aqueous solution of sodium nitrite and sodium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-cyclobutyl-2-oxopyrrolidine-3-carbonitrile can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclobutane", "Ethyl cyanoacetate", "Sodium ethoxide", "2,4-pentanedione", "Ammonium acetate", "Acetic acid", "Sodium cyanide", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclobutane is reacted with ethyl cyanoacetate in the presence of sodium ethoxide to form 3-cyclobutyl-2-oxobutyronitrile.", "Step 2: 2,4-pentanedione is reacted with ammonium acetate and acetic acid to form 4-acetyl-3-methyl-1-phenylpyrazolidin-5-one.", "Step 3: 3-cyclobutyl-2-oxobutyronitrile is reacted with sodium cyanide in the presence of hydrochloric acid to form 3-cyclobutyl-2-oxopyrrolidine-3-carbonitrile.", "Step 4: 4-acetyl-3-methyl-1-phenylpyrazolidin-5-one is reacted with sodium hydroxide in methanol to form 4-acetyl-3-methyl-1-phenylpyrazolidin-5-ol.", "Step 5: 4-acetyl-3-methyl-1-phenylpyrazolidin-5-ol is reacted with 3-cyclobutyl-2-oxopyrrolidine-3-carbonitrile in the presence of diethyl ether to form 3-cyclobutyl-2-oxopyrrolidine-3-carbonitrile." ] } | |
CAS RN |
1462289-89-9 |
Product Name |
3-cyclobutyl-2-oxopyrrolidine-3-carbonitrile |
Molecular Formula |
C9H12N2O |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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